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Compound of Interest

Compound Name: EBI-2511

Cat. No.: B607256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
EBI-2511 is a highly potent, orally active small molecule inhibitor of the Enhancer of Zeste

Homolog 2 (EZH2), a histone methyltransferase.[1][2][3][4] As the catalytic subunit of the

Polycomb Repressive Complex 2 (PRC2), EZH2 plays a critical role in epigenetic regulation

through the methylation of histone H3 on lysine 27 (H3K27), which leads to transcriptional

repression.[3] Dysregulation of EZH2 activity is implicated in various cancers, making it a key

therapeutic target.[3] Proper preparation of EBI-2511 stock solutions is crucial for accurate and

reproducible experimental results. This document provides a detailed protocol for solubilizing

and storing EBI-2511 using Dimethyl Sulfoxide (DMSO).

Physicochemical Properties of EBI-2511
A summary of the essential quantitative data for EBI-2511 is presented below. This information

is critical for accurate preparation of stock solutions.
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Property Value Reference

CAS Number 2098546-05-3 [2][5]

Molecular Formula C₃₄H₄₈N₄O₄ [1][5]

Molecular Weight 576.77 g/mol [1][2][5]

Solubility in DMSO 3 - 5 mg/mL (5.2 - 8.67 mM) [1][6]

IC₅₀ (Pfeiffer cells) ~6 nM [1][2]

IC₅₀ (Cell-free EZH2 A677G) ~4 nM [5]

EBI-2511 Mechanism of Action
EBI-2511 exerts its effect by inhibiting the enzymatic activity of EZH2. This prevents the

trimethylation of H3K27, leading to the derepression of tumor suppressor genes that are

normally silenced in certain cancers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607256#how-to-prepare-ebi-2511-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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